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Compound of Interest

4-Amino-2-chloro-5-
Compound Name:
methylpyrimidine

Cat. No.: B014533

An In-Depth Technical Guide to 4-Amino-2-chloro-5-methylpyrimidine (CAS 14394-70-8)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-2-chloro-5-
methylpyrimidine, a key heterocyclic building block in medicinal chemistry. The document
details its physicochemical properties, synthesis, reactivity, and critical role as an intermediate
in the development of targeted therapeutics, particularly kinase inhibitors.

Physicochemical and Safety Data

4-Amino-2-chloro-5-methylpyrimidine is a substituted pyrimidine that serves as a versatile
scaffold in organic synthesis.[1] It appears as a white to off-white crystalline powder with a
slight odor.[1] Its core structure consists of a pyrimidine ring functionalized with amino, chloro,
and methyl groups, making it a valuable starting material for creating diverse molecular
libraries.[1]

Physicochemical Properties

The key physical and chemical properties of 4-Amino-2-chloro-5-methylpyrimidine are
summarized in the table below. This data is essential for designing reaction conditions,
purification procedures, and formulation strategies.
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Property Value Source
CAS Number 14394-70-8 [1112]
Molecular Formula CsHeCIN3 [1]
Molecular Weight 143.57 g/mol
White to off-white crystalline
Appearance _ [1]
solid
Melting Point 232-235°C
Boiling Point 334.9 £ 22.0 °C (Predicted)
pKa 2.78 £ 0.10 (Predicted) [1]
Sparingly soluble in water.
Solubility Soluble in DMSO, Ethyl

Acetate, Methanol.

Canonical SMILES

CC1=CN=C(N=C1N)CI

[1]

InChlKey

ZCQWIIBRCXQUNP-
UHFFFAOYSA-N

[1]

Safety and Handling

According to GHS classifications, 4-Amino-2-chloro-5-methylpyrimidine is considered
hazardous. Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated fume
hood.

e Hazard Statements: Toxic if swallowed (H301), Causes skin irritation (H315), Causes serious
eye damage (H318), May cause respiratory irritation (H335).

o Storage: Store in a cool, dry, dark place under an inert atmosphere. Recommended storage
temperatures are between 2-8°C or at -20°C for long-term stability.[1]

Synthesis and Reactivity
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The primary utility of 4-Amino-2-chloro-5-methylpyrimidine lies in its reactivity, which allows
for selective functionalization at its chloro and amino groups. The chlorine atom at the C-2
position is susceptible to nucleophilic aromatic substitution (SNAr), making it a key handle for
introducing new functionalities.

A prevalent application is its use in palladium-catalyzed cross-coupling reactions, such as the
Buchwald-Hartwig amination, to form C-N bonds. This reaction is fundamental to the synthesis
of various bi-aryl kinase inhibitors.[3][4][5][6]
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1. Combine Reactants
(Pyrimidine, Aryl Bromide, Catalyst, Base)

'

2. Add Solvent & Purge
(Dioxane, Argon Atmosphere)

'

[3. Heat to Reflux

(1-4 hours)

Monitor Progress
(TLC/LC-MS)

4. Cool & Filter
(Remove inorganic salts)

5. Concentrate & Purify
(Column Chromatography / HPLC)

End
(Pure Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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